Cas no 67865-77-4 (L-Proline, 1-[N-[(1,1-dimethylethoxy)carbonyl]-D-alanyl]-)

• Product Name: L-Proline, 1-[N-[(1,1-dimethylethoxy)carbonyl]-D-alanyl]-
• CAS No: 67865-77-4
• MF: C₁₃H₂₂N₂O₅
• MW: 286.324183940887
• CID: 394002
• PubChem ID: 71374722
• Update Time: 2025-04-19

L-Proline, 1-[N-[(1,1-dimethylethoxy)carbonyl]-D-alanyl]- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-[N-[(1,1-dimethylethoxy)carbonyl]-D-alanyl]-
• (2S)-1-[(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]pyrrolidine-2-carboxylic acid
• 67865-77-4
• SCHEMBL17348387
• N-(tert-Butoxycarbonyl)-D-alanyl-L-proline
• DTXSID70797490

• Inchi： 1S/C13H22N2O5/c1-8(14-12(19)20-13(2,3)4)10(16)15-7-5-6-9(15)11(17)18/h8-9H,5-7H2,1-4H3,(H,14,19)(H,17,18)/t8-,9+/m1/s1
• InChI Key： QGJDXUIYIUGQGO-BDAKNGLRSA-N
• SMILES： O=C([C@@H](C)NC(=O)OC(C)(C)C)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 286.15287181g/mol
• Monoisotopic Mass: 286.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.9Ų